N-[4-(morpholin-4-yl)phenyl]-2-[4-(propan-2-yl)phenoxy]acetamide

• IUPAC Name: N-(4-morpholin-4-ylphenyl)-2-(4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C21H26N2O3/c1-16(2)17-3-9-20(10-4-17)26-15-21(24)22-18-5-7-19(8-6-18)23-11-13-25-14-12-23/h3-10,16H,11-15H2,1-2H3,(H,22,24)
• InChI Key: PRQDKULBZHMCSK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)N3CCOCC3
• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol

Description

The compound “N-[4-(morpholin-4-yl)phenyl]-2-[4-(propan-2-yl)phenoxy]acetamide” contains several functional groups. The morpholin-4-yl group is a six-membered ring containing four carbon atoms, one oxygen atom, and one nitrogen atom. The phenyl group is a six-membered aromatic ring (benzene ring). The propan-2-yl group is an isopropyl group, which is a three-carbon alkyl group. The phenoxy group is a phenyl group attached through an oxygen atom. The acetamide group consists of a carbonyl group (C=O) and an amine group (NH2) attached to the same carbon atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups. The morpholine ring and the phenyl rings would likely contribute to the rigidity of the molecule, while the propan-2-yl group would add some flexibility.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups all influence properties such as solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

LRRK2 Kinase Inhibitor

. LRRK2 (Leucine-rich repeat kinase 2) has been genetically linked to Parkinson’s disease (PD) by genome-wide association studies (GWAS). The most common LRRK2 mutation, G2019S, which is relatively rare in the total population, gives rise to increased kinase activity. .

Analgesic Activity

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Potential COVID-19 Treatment

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Synthesis and Pharmacological Activities

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Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of preliminary studies. If the compound shows promise in a particular application, further studies could be conducted to optimize its properties and evaluate its effectiveness.